Cas no 34737-07-0 (4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid)

4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid structure
34737-07-0 structure
Product name:4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid
CAS No:34737-07-0
MF:C10H7I4NO3
MW:696.785372018814
CID:1466334
PubChem ID:214996

4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid
    • DTXSID30188289
    • Tetrajodterephthalsaure-mono-aethylamid [German]
    • 34737-07-0
    • Benzoic acid, 4-((ethylamino)carbonyl)-2,3,5,6-tetraiodo-
    • Tetrajodterephthalsaure-mono-aethylamid
    • Terephthalamic acid, N-ethyl-2,3,5,6-tetraiodo
    • 4-((Ethylamino)carbonyl)-2,3,5,6-tetraiodobenzoic acid
    • Inchi: InChI=1S/C10H7I4NO3/c1-2-15-9(16)3-5(11)7(13)4(10(17)18)8(14)6(3)12/h2H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: ZMTCWFCOFLWIPI-UHFFFAOYSA-N
    • SMILES: CCNC(=O)C1=C(C(=C(C(=C1I)I)C(=O)O)I)I

Computed Properties

  • Exact Mass: 696.65861
  • Monoisotopic Mass: 696.6605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4

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